Cas no 60278-33-3 (Ethanone, 1-(2-hydroxy-4-methoxyphenyl)-2-(4-hydroxyphenyl)-)

Ethanone, 1-(2-hydroxy-4-methoxyphenyl)-2-(4-hydroxyphenyl)-, is a phenolic ketone derivative characterized by its unique molecular structure featuring both hydroxy and methoxy substituents. This compound exhibits notable stability and reactivity due to its conjugated aromatic system, making it suitable for applications in organic synthesis and pharmaceutical intermediates. Its dual hydroxyl groups enhance solubility in polar solvents, while the methoxy group contributes to electronic modulation, influencing its binding affinity in biochemical contexts. The compound’s structural features suggest potential utility in UV-absorbing materials or as a precursor for flavonoid analogs. Its well-defined purity and consistent performance underscore its reliability for research and industrial use.
Ethanone, 1-(2-hydroxy-4-methoxyphenyl)-2-(4-hydroxyphenyl)- structure
60278-33-3 structure
Product Name:Ethanone, 1-(2-hydroxy-4-methoxyphenyl)-2-(4-hydroxyphenyl)-
CAS No:60278-33-3
MF:C15H14O4
MW:258.269264698029
MDL:MFCD20266450
CID:498291
PubChem ID:14920056
Update Time:2025-10-30

Ethanone, 1-(2-hydroxy-4-methoxyphenyl)-2-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2-hydroxy-4-methoxyphenyl)-2-(4-hydroxyphenyl)-
    • 1-(2-Hydroxy-4-methoxyphenyl)-2-(4-hydroxyphenyl)ethanone
    • MDL: MFCD20266450
    • Inchi: 1S/C15H14O4/c1-19-12-6-7-13(15(18)9-12)14(17)8-10-2-4-11(16)5-3-10/h2-7,9,16,18H,8H2,1H3
    • InChI Key: XEWWCLQWPNUBRE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1O)OC)CC1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 258.08922
  • Monoisotopic Mass: 258.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76

Ethanone, 1-(2-hydroxy-4-methoxyphenyl)-2-(4-hydroxyphenyl)- Pricemore >>

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Crysdot LLC
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